Cas no 2097891-26-2 (N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• CAS No: 2097891-26-2
• MF: C₂₂H₂₁N₃O₅S
• MW: 439.4842441082
• CID: 5966459
• PubChem ID: 126852459
• Update Time: 2025-07-16

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• 2097891-26-2
• F6506-0975
• AKOS032465595
• N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide

• Inchi： 1S/C22H21N3O5S/c26-19-7-2-9-25(19)17-5-1-4-16(12-17)24-21(28)20(27)23-14-22(29,15-8-11-31-13-15)18-6-3-10-30-18/h1,3-6,8,10-13,29H,2,7,9,14H2,(H,23,27)(H,24,28)
• InChI Key： LLKSSOYHADDUST-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1=CC=CO1)(CNC(C(NC1=CC=CC(=C1)N1C(CCC1)=O)=O)=O)O

Computed Properties

• Exact Mass: 439.12019195g/mol
• Monoisotopic Mass: 439.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 140Ų

Additional information on N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

Comprehensive Analysis of N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 2097891-26-2)

The compound N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 2097891-26-2) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the presence of multiple functional groups, including furan, thiophene, and 2-oxopyrrolidine moieties, which contribute to its potential applications in pharmaceutical and material science research. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, addressing common queries such as "What is the role of furan and thiophene in drug design?" and "How does 2-oxopyrrolidin-1-yl enhance bioavailability?"

From a structural perspective, the N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl segment introduces aromatic heterocycles known for their electron-rich properties, making them valuable in designing bioactive molecules. The furan ring, a five-membered oxygen-containing heterocycle, is frequently explored in medicinal chemistry due to its metabolic stability and hydrogen-bonding capabilities. Similarly, the thiophene ring, a sulfur analog, enhances lipophilicity and binding affinity to biological targets. These features align with current trends in drug discovery, where researchers prioritize "heterocyclic compounds for targeted therapy" and "improving drug-like properties through rational design."

The N'-3-(2-oxopyrrolidin-1-yl)phenyl moiety further diversifies the compound's functionality. The 2-oxopyrrolidine group, a lactam derivative, is often incorporated to modulate solubility and permeability, addressing frequent search queries like "How to optimize ADME properties in lead compounds?" This segment also introduces a phenyl ring, which can serve as a scaffold for additional modifications, catering to the growing interest in "structure-activity relationship (SAR) studies" and "fragment-based drug discovery."

Synthetic routes to CAS No. 2097891-26-2 typically involve multi-step organic transformations, including condensation reactions and protective group strategies. Researchers often inquire about "efficient synthesis of multi-functional amides" or "challenges in heterocyclic coupling reactions," which are highly relevant to this compound's preparation. Advanced techniques such as microwave-assisted synthesis or catalytic asymmetric methods may be employed to improve yields and enantioselectivity, reflecting the industry's shift toward "green chemistry" and "sustainable synthetic protocols."

In pharmacological contexts, the compound's hydroxy and amide functionalities suggest potential interactions with enzymes or receptors. While specific biological data may require further investigation, its structural analogs have shown promise in areas like "neurodegenerative disease research" and "kinase inhibition," topics frequently searched in academic and pharmaceutical circles. The presence of both furan and thiophene rings also aligns with explorations in "multi-target drug development," a trending approach to combat complex diseases.

Beyond therapeutics, N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide may find utility in material science. Its conjugated system and heteroatom-rich architecture could contribute to "organic semiconductors" or "photovoltaic materials," addressing the surge in searches for "bio-based electronic materials." Such applications underscore the compound's versatility and relevance to interdisciplinary research.

In summary, CAS No. 2097891-26-2 represents a compelling case study in modern chemical research, bridging gaps between synthetic chemistry, drug discovery, and material innovation. Its intricate design responds to pressing industry questions, from "optimizing heterocyclic scaffolds" to "advancing sustainable synthesis," making it a subject of ongoing scientific interest.